Cas no 235101-34-5 (6-(difluoromethoxy)-1,3-benzothiazol-2-amine)

6-(Difluoromethoxy)-1,3-benzothiazol-2-amine is a fluorinated benzothiazole derivative with potential applications in pharmaceutical and agrochemical research. The difluoromethoxy substituent enhances metabolic stability and lipophilicity, improving bioavailability compared to non-fluorinated analogs. The benzothiazole core provides a rigid scaffold for molecular interactions, while the 2-amine group offers a versatile site for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of kinase inhibitors or antimicrobial agents due to its balanced electronic and steric properties. Its synthetic utility is supported by compatibility with standard coupling and derivatization techniques. High-purity grades are available for research-scale applications.

6-(difluoromethoxy)-1,3-benzothiazol-2-amine structure

235101-34-5 structure

Product Name:6-(difluoromethoxy)-1,3-benzothiazol-2-amine

CAS No:235101-34-5

MF:C₈H₆F₂N₂OS

MW:216.207847118378

MDL:MFCD04969115

CID:912684

PubChem ID:19585898

Update Time:2025-06-08

6-(difluoromethoxy)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Benzothiazolamine,6-(difluoromethoxy)-(9CI)
- 6-(Difluoromethoxy)-1,3-benzothiazol-2-amine
- AKOS000307388
- F0001-0815
- BBL039892
- SCHEMBL558343
- CHEMBL97554
- DB-269743
- 6-(difluoromethoxy)benzo[d]thiazol-2-amine
- 2-Benzothiazolamine, 6-(difluoromethoxy)-
- 235101-34-5
- MFCD04969115
- EN300-762724
- STK349494
- A918725
- 6-(difluoromethoxy)-1,3-benzothiazol-2-amine
- MDL： MFCD04969115
- Inchi： 1S/C8H6F2N2OS/c9-7(10)13-4-1-2-5-6(3-4)14-8(11)12-5/h1-3,7H,(H2,11,12)
- InChI Key： PUXOOQNLQPZQFB-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2C=CC(=CC1=2)OC(F)F

Computed Properties

Exact Mass: 216.017
Monoisotopic Mass: 216.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 76.4A^2

6-(difluoromethoxy)-1,3-benzothiazol-2-amine Pricemore >>

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